Cas no 854443-96-2 (4-aminocyclohexane-1-sulfonamide)

• Product Name: 4-aminocyclohexane-1-sulfonamide
• CAS No: 854443-96-2
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• MDL: MFCD30182128
• CID: 5229053
• PubChem ID: 89389897
• Update Time: 2026-03-07

4-aminocyclohexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-Cyclohexanesulfonamide
• Cyclohexanesulfonamide, 4-amino-
• 4-Amino-cyclohexanesulfonic acid amide
• 4-aminocyclohexane-1-sulfonamide

• MDL： MFCD30182128
• Inchi： 1S/C6H14N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h5-6H,1-4,7H2,(H2,8,9,10)
• InChI Key： CVTUBFVBMUAHSW-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCC(N)CC1

Additional information on 4-aminocyclohexane-1-sulfonamide

Professional Introduction to 4-aminocyclohexane-1-sulfonamide (CAS No. 854443-96-2)

4-aminocyclohexane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 854443-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The unique structural features of 4-aminocyclohexane-1-sulfonamide, including its cyclohexane ring substituted with an amine and a sulfonamide group, contribute to its distinct chemical properties and functional versatility.

The sulfonamide moiety in 4-aminocyclohexane-1-sulfonamide is a critical pharmacophore that interacts with biological targets in various ways. Sulfonamides are known for their ability to inhibit enzymes and receptors, making them valuable in the development of drugs targeting metabolic pathways, infectious diseases, and inflammatory conditions. The cyclohexane ring in this compound provides a rigid yet flexible scaffold, which can be exploited to optimize binding affinity and selectivity in drug design. This structural motif is particularly relevant in the development of small-molecule inhibitors that require precise interactions with protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 4-aminocyclohexane-1-sulfonamide more effectively. These computational approaches allow for the prediction of binding affinities, metabolic stability, and pharmacokinetic properties, thereby accelerating the drug discovery process. Studies have demonstrated that modifications to the 4-aminocyclohexane-1-sulfonamide core structure can lead to compounds with enhanced activity against specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

The pharmaceutical industry has been increasingly interested in 4-aminocyclohexane-1-sulfonamide due to its potential as a lead compound for novel therapeutics. Researchers are exploring its efficacy in treating conditions such as autoimmune diseases, where sulfonamides have demonstrated immunomodulatory effects. Additionally, the compound’s structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design. By leveraging high-throughput screening and combinatorial chemistry techniques, scientists are identifying new analogs of 4-aminocyclohexane-1-sulfonamide with improved pharmacological profiles.

In vitro studies have revealed that 4-aminocyclohexane-1-sulfonamide exhibits notable interactions with various biological targets. For example, it has been shown to modulate the activity of enzymes such as carbonic anhydrase, which plays a role in maintaining acid-base balance in tissues. Furthermore, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative disorders. The ability of 4-aminocyclohexane-1-sulfonamide to cross the blood-brain barrier is an additional advantage that could enhance its therapeutic utility.

The synthesis of 4-aminocyclohexane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric synthesis and flow chemistry, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste generation, aligning with sustainable chemistry principles. The growing emphasis on green chemistry has prompted researchers to develop environmentally friendly synthetic routes for compounds like 4-aminocyclohexane-1-sulfonamide, ensuring that their production is both efficient and sustainable.

As interest in 4-aminocyclohexane-1-sulfonamide continues to grow, so does the body of research surrounding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field. Preclinical studies are being conducted to evaluate the safety and efficacy of derivatives of 4-aminocyclohexane-1-sulfonamide, paving the way for future clinical trials. These studies aim to validate the therapeutic potential of this compound class and identify optimal dosing regimens for different medical conditions.

The future prospects for 4-aminocyclohexane-1-sulfonamide appear promising, with ongoing research uncovering new possibilities for its use in medicine. Innovations in drug delivery systems, such as nanoparticles and targeted release formulations, could enhance the bioavailability and therapeutic efficacy of compounds based on this scaffold. Additionally, advances in genetic engineering and personalized medicine may open new avenues for utilizing 4-aminocyclohexane-1-sulfonamide in tailored therapeutic strategies.

In conclusion, 4-aminocyclohexane-1-sulfonamide (CAS No. 854443-96-2) represents a significant area of interest in pharmaceutical research due to its unique structural features and diverse biological activities. The sulfonamide group combined with a cyclohexane ring provides a versatile platform for developing novel therapeutics targeting various diseases. With continued investigation into its pharmacological properties and synthetic methodologies, this compound is poised to make substantial contributions to medical science.